Cas no 1053172-87-4 (15-Oxospiramilactone)

• Product Name: 15-Oxospiramilactone
• CAS No: 1053172-87-4
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 4768542
• PubChem ID: 90671718
• Update Time: 2025-10-28

15-Oxospiramilactone Chemical and Physical Properties

Names and Identifiers

• 15-oxospiramilactone
• NC043
• Q35479640
• 15-0xospiramilactone
• GLXC-10152
• (3S,4aR,4bS,8R,8aR,10R,10aR)-10-Hydroxy-8-methyl-12-methylenedodecahydro-3,10a-ethano-4b,8-(methanooxymethano)phenanthrene-11,15-dione
• DA-76033
• HY-111460
• (1S,2R,4S,7R,8R,10R,11R)-8-hydroxy-11-methyl-5-methylidene-13-oxapentacyclo[9.3.3.24,7.01,10.02,7]nonadecane-6,14-dione
• CHEMBL3238170
• CS-0041058
• 1053172-87-4
• NC-043
• 15-Oxospiramilactone

• Inchi： 1S/C22H30O4/c1-13-14-4-7-22(19(13)25)16(10-14)21-6-3-5-20(2,15(21)11-17(22)23)8-9-26-12-18(21)24/h14-17,23H,1,3-12H2,2H3/t14-,15+,16-,17+,20-,21-,22+/m0/s1
• InChI Key： RCPPZYXWUAJXMA-KGYWYPJXSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@]3(C)CCOCC([C@]2(CCC3)[C@@H]2C[C@H]3C(=C)C([C@]21CC3)=O)=O

Computed Properties

• Exact Mass: 330.18310931g/mol
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on 15-Oxospiramilactone

15-Oxospiramilactone (CAS 1053172-87-4): A Comprehensive Overview of Its Properties and Applications

15-Oxospiramilactone (CAS 1053172-87-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, known for its unique structural features and potential biological activities, is often explored for its applications in drug discovery and development. The growing interest in 15-Oxospiramilactone derivatives and their mechanisms of action makes it a hot topic among researchers and industry professionals alike.

The molecular structure of 15-Oxospiramilactone includes a lactone ring, which is a key functional group contributing to its reactivity and biological properties. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents. The compound's CAS number 1053172-87-4 is frequently searched in scientific databases, highlighting its relevance in current studies. With the rise of AI-driven drug discovery and computational chemistry, 15-Oxospiramilactone has become a subject of virtual screening and molecular docking studies.

One of the most discussed applications of 15-Oxospiramilactone is its role in targeting specific enzymes or receptors involved in disease pathways. For instance, its potential as an anti-inflammatory or anticancer agent has been explored in preclinical studies. The compound's ability to modulate cellular processes aligns with the increasing demand for targeted therapies and precision medicine. These aspects make 15-Oxospiramilactone research a trending topic in scientific forums and conferences.

In addition to its pharmaceutical applications, 15-Oxospiramilactone is also studied for its chemical properties, such as stability, solubility, and synthetic accessibility. These factors are critical for scaling up production and ensuring its suitability for further development. The compound's CAS 1053172-87-4 is often referenced in patents and research papers, underscoring its commercial and academic value. As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, 15-Oxospiramilactone is being evaluated for environmentally friendly production methods.

The market dynamics surrounding 15-Oxospiramilactone reflect its growing importance. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from research institutions and pharmaceutical companies. Online searches for buy 15-Oxospiramilactone or 15-Oxospiramilactone price have surged, indicating its commercial viability. Furthermore, the integration of blockchain technology in supply chain management ensures transparency and traceability for compounds like 15-Oxospiramilactone.

Another area of interest is the potential of 15-Oxospiramilactone in combination therapies. Researchers are investigating its synergistic effects with other bioactive molecules to enhance efficacy and reduce side effects. This approach aligns with the broader trend of combination drug development, which is gaining traction in treating complex diseases. The compound's versatility makes it a valuable candidate for such studies, further driving its popularity in the scientific community.

From a regulatory perspective, 15-Oxospiramilactone is subject to standard safety and efficacy evaluations. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. The compound's CAS 1053172-87-4 is often included in safety data sheets (SDS) to ensure compliance with laboratory and industrial standards. This attention to safety underscores the responsible use of 15-Oxospiramilactone in research and development.

In conclusion, 15-Oxospiramilactone (CAS 1053172-87-4) is a compound of significant scientific and commercial interest. Its unique properties, potential therapeutic applications, and alignment with modern research trends make it a standout subject in the chemical and pharmaceutical fields. As advancements in AI, machine learning, and biotechnology continue, the exploration of 15-Oxospiramilactone is expected to yield even more groundbreaking discoveries.